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Compound of Interest

Compound Name: Acid yellow 61

Cat. No.: B15622547 Get Quote

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Yellow 61 is a monoazo acid dye commonly utilized in various laboratory applications,

including the dyeing of wool, silk, and polyamide fibers.[1][2][3] Its utility extends to the

preparation of specialized composite and supramolecular structure pigments.[4] Accurate and

consistent preparation of Acid Yellow 61 stock solutions is critical for reproducible

experimental results. This document provides a detailed protocol for the preparation, storage,

and safe handling of Acid Yellow 61 stock solutions in a laboratory setting.

Physicochemical Properties of Acid Yellow 61
A summary of the key properties of Acid Yellow 61 is presented in the table below.
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Property Value Reference

Synonyms

C.I. Acid Yellow 61, Sandolan

Fast Yellow P-L, Aminyl Yellow

E-G

[5]

CAS Number 12217-38-8 [6][7]

Molecular Formula C₂₄H₂₀Cl₂N₅NaO₆S₂ [2]

Molecular Weight 632.47 g/mol [2]

Appearance Yellow powder [1][2][6][8]

Solubility in Water 35 g/L at 90°C [1][2][6][8]

Applications in a Laboratory Setting
Acid Yellow 61 is primarily used as a dye in various research applications:

Histology: Staining of protein fibers in tissue samples.

Materials Science: Dyeing of textiles such as wool, silk, and polyamide for research and

development.[1][2][3]

Biotechnology: Used in the development of composite dyes and supramolecular pigments.[4]

Experimental Protocol: Preparation of Acid Yellow
61 Stock Solutions
This protocol outlines the steps for preparing a 1% (w/v) stock solution of Acid Yellow 61. This

concentration can be adjusted as needed based on specific experimental requirements.

4.1. Materials and Equipment

Acid Yellow 61 powder (CAS: 12217-38-8)

Distilled or deionized water

Analytical balance
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Weighing paper or boat

Glass beaker

Graduated cylinder

Volumetric flask

Magnetic stirrer and stir bar

Hot plate (optional, for increased solubility)

Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves

4.2. Safety Precautions

Handling: Wear appropriate PPE at all times. Avoid inhalation of the powder by working in a

well-ventilated area or using a fume hood.[9] Avoid contact with skin and eyes.[9]

Storage: Store Acid Yellow 61 powder in a cool, dry place away from incompatible

materials. Keep the container tightly sealed.[9]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

4.3. Stock Solution Preparation (1% w/v)

Calculate the required mass of Acid Yellow 61: To prepare 100 mL of a 1% (w/v) stock

solution, weigh out 1.0 g of Acid Yellow 61 powder using an analytical balance.

Dissolution:

Transfer the weighed powder to a 250 mL beaker.

Add a small amount of distilled or deionized water (approximately 50-60 mL) to the beaker.

Place a magnetic stir bar in the beaker and place it on a magnetic stirrer.

Stir the solution until the powder is completely dissolved. Gentle heating on a hot plate (up

to 90°C) can be used to aid dissolution, as the solubility increases with temperature.[1][2]
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[6][8]

Final Volume Adjustment:

Once the powder is fully dissolved, carefully transfer the solution to a 100 mL volumetric

flask.

Rinse the beaker with a small amount of distilled water and add the rinsing to the

volumetric flask to ensure all the dye is transferred.

Bring the solution to the final volume of 100 mL with distilled water.

Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.

Storage:

Transfer the stock solution to a clearly labeled, sealed container.

Store the solution at room temperature, protected from light.

4.4. Preparation of Dilute Solutions from Stock

To prepare a more dilute working solution from the 1% stock solution, use the following formula:

C₁V₁ = C₂V₂

Where:

C₁ = Concentration of the stock solution (e.g., 1%)

V₁ = Volume of the stock solution to be used

C₂ = Desired concentration of the dilute solution

V₂ = Final volume of the dilute solution

Experimental Workflow
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The following diagram illustrates the workflow for the preparation of an Acid Yellow 61 stock

solution.
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Click to download full resolution via product page

Caption: Workflow for preparing Acid Yellow 61 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ACID YELLOW 61|CAS NO.12217-38-8 [chinainterdyes.com]

2. worlddyevariety.com [worlddyevariety.com]

3. China Biggest Acid Yellow 61 Suppliers & Manufacturers & Factory - MSDS Sheet -
Sinoever [dyestuffscn.com]

4. Page loading... [wap.guidechem.com]

5. chemotechnique.se [chemotechnique.se]

6. Acid Yellow 61 | 12217-38-8 [chemicalbook.com]

7. dormer.com [dormer.com]

8. Acid Yellow 61 CAS#: 12217-38-8 [amp.chemicalbook.com]

9. dharma-s3.amazonaws.com [dharma-s3.amazonaws.com]

To cite this document: BenchChem. [Preparation of Acid Yellow 61 Stock Solutions for
Laboratory Use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15622547#preparation-of-acid-yellow-61-stock-
solutions-for-lab-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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